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Compound of Interest

Compound Name: 3,5-Diaminotoluene

Cat. No.: B090585

3,5-Diaminotoluene, also known as 5-methyl-1,3-benzenediamine, is an aromatic amine.[1][2]
Its physicochemical properties are crucial for its handling, application in synthesis, and for
predicting its behavior in various chemical and biological systems.

Table 1: Summary of Physicochemical Properties
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Property Value Source(s)
CAS Number 108-71-4 [1112][3]
Molecular Formula C7H10N2 [11[2][3]
Molecular Weight 122.1677 g/mol [2][3]

Colorless crystals (may appear
Appearance _ [31[4]
as a very dark brown oil)

Melting Point 98.1°C [3][5]
Boiling Point 283-285°C (sublimes) [4]
217.6°C (rough estimate) [31[5]

Density 1.0343 (rough estimate) [31[5]
Vapor Pressure 0.0037 mm Hg [1]

- Very soluble in hot water,
Solubility [2][4]
alcohol, and ether.

Slightly soluble in Chloroform

and DMSO. B

Experimental Protocols

The following sections detail the methodologies for determining key physicochemical properties
of organic compounds like 3,5-Diaminotoluene.

Melting Point Determination

The melting point is a fundamental property used for identification and purity assessment of a
solid compound.[6] Pure crystalline compounds typically exhibit a sharp melting point range of
0.5-1.0°C.

Methodology: Capillary Method

o Sample Preparation: A small amount of the dry, finely powdered 3,5-Diaminotoluene is
placed on a clean, dry surface.[7] The open end of a capillary tube is pressed into the
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powder.[8][9] The tube is then tapped gently on a hard surface to pack the sample into the
sealed bottom, aiming for a sample height of 1-2 mm.[7][8]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb.[8] This assembly is then placed in a melting point
apparatus, such as a Thiele tube containing heating oil or a heated metal block.

e Heating and Observation: The apparatus is heated slowly and steadily, at a rate of about 2°C
per minute as the expected melting point is approached.[9] The temperature at which the first
drop of liquid appears is recorded as the beginning of the melting range.[6][9]

o Completion: The temperature at which the entire solid sample has turned into a clear liquid is
recorded as the end of the melting range.[6][9] For accuracy, at least two consistent
measurements should be made.
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Sample Preparation

Finely powder the solid sample

Introduce sample into capillary tube

Pack sample to 1-2 mm height

Apparatvjs Setup

Attach capillary to thermometer

:

Place assembly in heating apparatus

Measufement

Heat apparatus slowly (2°C/min)

Record T1 at first sign of melting

Record T2 when fully melted

Melting Range = T1 to T2

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination via the Capillary Method.
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Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[10][11] It is a critical property for characterizing and identifying liquid

compounds.

Methodology: Capillary Method (Siwoloboff's Method)

Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed into a
small test tube (fusion tube).[10][11]

Capillary Insertion: A capillary tube, sealed at one end, is placed inverted (open end down)
into the fusion tube containing the liquid.[10][12]

Apparatus Setup: The fusion tube assembly is attached to a thermometer and heated in a
suitable apparatus, such as a Thiele tube or an aluminum block, ensuring uniform heating.
[10][12]

Heating and Observation: The apparatus is heated gently.[10] As the temperature rises, air
trapped in the capillary tube will expand and exit as bubbles. When the boiling point is
reached, a rapid and continuous stream of bubbles will emerge from the capillary's open
end.[10]

Reading the Boiling Point: At this point, heating is stopped. The liquid will begin to cool, and
the bubbling will slow down. The temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.[13]
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Sample Preparation

Place liquid in fusion tube

Invert sealed capillary tube into liquid

Apparat

s Setup
y

Attach fusion tube to thermometer

i

Place assembly in heating apparatus

Measurement

Heat gently until a rapid stream of bubbles emerges

Stop heating and allow to cool

Record temperature when liquid enters capillary
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Start: Place ~25mg of sample in test tube

Observe result

emogeneous solution Separate phase(s)

Result: Soluble / Miscible Result: Insoluble / Immiscible

If solvent is water, test pH
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Preparation

Dissolve known amount of amine in solvent

Place solution in beaker with stir bar

Immerse calibrated pH electrode

Titri tion

Plot pH vs. Volume of titrant added

Identify half-equivalence point

pKa = pH at half-equivalence point

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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